![molecular formula C13H21N5O B4878149 2-(4-acetyl-1-piperazinyl)-N-ethyl-6-methyl-4-pyrimidinamine](/img/structure/B4878149.png)
2-(4-acetyl-1-piperazinyl)-N-ethyl-6-methyl-4-pyrimidinamine
Overview
Description
2-(4-acetyl-1-piperazinyl)-N-ethyl-6-methyl-4-pyrimidinamine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as TAK-659 and is a selective inhibitor of the enzyme Bruton's tyrosine kinase (BTK). BTK is a crucial enzyme in the signaling pathway of B-cells, and its inhibition can have significant implications in the treatment of various diseases.
Mechanism of Action
TAK-659 selectively binds to the active site of BTK and inhibits its activity. BTK is a crucial enzyme in the signaling pathway of B-cells, and its inhibition can lead to the suppression of B-cell activation and proliferation. This mechanism of action makes TAK-659 a potential therapeutic agent for the treatment of B-cell malignancies and autoimmune diseases.
Biochemical and Physiological Effects:
TAK-659 has been shown to have potent inhibitory effects on BTK activity, leading to the suppression of B-cell activation and proliferation. This inhibition can also lead to the suppression of cytokine production and the modulation of T-cell responses. TAK-659 has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for the treatment of inflammatory disorders.
Advantages and Limitations for Lab Experiments
TAK-659 has several advantages for use in lab experiments. It has high selectivity for BTK and has shown potent inhibition of BTK activity in preclinical studies. TAK-659 also has good pharmacokinetic properties, making it suitable for in vivo studies. However, the limitations of TAK-659 include its potential toxicity and the need for further studies to determine its long-term safety and efficacy.
Future Directions
There are several potential future directions for the use of TAK-659 in scientific research. Further studies are needed to determine the safety and efficacy of TAK-659 in clinical trials for the treatment of B-cell malignancies and autoimmune diseases. TAK-659 may also have potential applications in the treatment of inflammatory disorders and other diseases involving B-cell activation. Additionally, further studies are needed to determine the potential use of TAK-659 in combination with other therapeutic agents for the treatment of these diseases.
Scientific Research Applications
TAK-659 has shown promising results in the treatment of various diseases, including B-cell malignancies, autoimmune diseases, and inflammatory disorders. In preclinical studies, TAK-659 has demonstrated potent inhibition of BTK activity and has shown efficacy in reducing tumor growth in animal models of B-cell malignancies.
Properties
IUPAC Name |
1-[4-[4-(ethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl]ethanone | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N5O/c1-4-14-12-9-10(2)15-13(16-12)18-7-5-17(6-8-18)11(3)19/h9H,4-8H2,1-3H3,(H,14,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQWCGXHXZIYIRC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC(=NC(=C1)C)N2CCN(CC2)C(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21N5O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.